molecular formula C24H22O5 B15162235 1,1'-[2,4-Bis(benzyloxy)-6-hydroxy-1,3-phenylene]di(ethan-1-one) CAS No. 672917-12-3

1,1'-[2,4-Bis(benzyloxy)-6-hydroxy-1,3-phenylene]di(ethan-1-one)

Cat. No.: B15162235
CAS No.: 672917-12-3
M. Wt: 390.4 g/mol
InChI Key: KZWYXFPZKWNUTI-UHFFFAOYSA-N
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Description

Preparation Methods

The synthesis of 1,1’-[2,4-Bis(benzyloxy)-6-hydroxy-1,3-phenylene]di(ethan-1-one) typically involves multiple steps. One common synthetic route includes the bromination of a precursor compound, followed by benzyl protection and halogen exchange reactions . The reaction conditions often require specific reagents and catalysts to ensure the desired product is obtained with high purity and yield. Industrial production methods may involve scaling up these reactions under controlled conditions to produce the compound in larger quantities .

Chemical Reactions Analysis

1,1’-[2,4-Bis(benzyloxy)-6-hydroxy-1,3-phenylene]di(ethan-1-one) undergoes various types of chemical reactions, including:

Scientific Research Applications

This compound has several scientific research applications:

Mechanism of Action

The mechanism by which 1,1’-[2,4-Bis(benzyloxy)-6-hydroxy-1,3-phenylene]di(ethan-1-one) exerts its effects involves interactions with specific molecular targets. These interactions can influence various biochemical pathways, leading to changes in cellular functions. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

1,1’-[2,4-Bis(benzyloxy)-6-hydroxy-1,3-phenylene]di(ethan-1-one) can be compared with other similar compounds, such as:

Properties

CAS No.

672917-12-3

Molecular Formula

C24H22O5

Molecular Weight

390.4 g/mol

IUPAC Name

1-[3-acetyl-6-hydroxy-2,4-bis(phenylmethoxy)phenyl]ethanone

InChI

InChI=1S/C24H22O5/c1-16(25)22-20(27)13-21(28-14-18-9-5-3-6-10-18)23(17(2)26)24(22)29-15-19-11-7-4-8-12-19/h3-13,27H,14-15H2,1-2H3

InChI Key

KZWYXFPZKWNUTI-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C1=C(C(=C(C=C1O)OCC2=CC=CC=C2)C(=O)C)OCC3=CC=CC=C3

Origin of Product

United States

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